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Compound of Interest

Compound Name: PAT-048

Cat. No.: B15575955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of PAT-048 with other prominent compounds in the

autotaxin (ATX) inhibitor class: ziritaxestat (GLPG1690), BBT-877, and IOA-289. Autotaxin is a

key enzyme in the production of lysophosphatidic acid (LPA), a signaling lipid implicated in a

range of physiological and pathological processes, including fibrosis and cancer. This

document summarizes key quantitative data, details experimental protocols, and visualizes

relevant biological and experimental frameworks to support research and development in this

therapeutic area.

The Autotaxin-LPA Signaling Pathway
Autotaxin (ATX), a secreted lysophospholipase D, catalyzes the conversion of

lysophosphatidylcholine (LPC) to lysophosphatidic acid (LPA). LPA then binds to a family of G

protein-coupled receptors (LPARs), initiating downstream signaling cascades that influence cell

proliferation, migration, survival, and differentiation. The ATX-LPA axis is a critical pathway in

numerous diseases, making it a compelling target for therapeutic intervention.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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